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For Researchers, Scientists, and Drug Development Professionals

Introduction

Kayaflavone is a naturally occurring biflavonoid, a class of secondary metabolites found in a
variety of plants. Biflavonoids are essentially dimers of flavonoid units and have garnered
significant interest in the scientific community due to their diverse pharmacological activities.
This technical guide provides an in-depth overview of the chemical structure, physicochemical
and pharmacological properties, and the underlying mechanisms of action of Kayaflavone,
with a focus on its anti-inflammatory effects. Detailed experimental protocols for its isolation
and for assessing its biological activity are also presented to facilitate further research and drug
development efforts.

Chemical Structure and Identification

Kayaflavone is a derivative of amentoflavone, which is a dimer of the flavone apigenin.[1] The
core structure consists of two flavone moieties linked by a C-C bond.

Systematic Name: 8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxy-4-
methoxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one

Molecular Formula: C33H24010[2]

Molecular Weight: 584.54 g/mol
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Structural Identifiers

Identifier Type

Value

IUPAC Name

8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-
hydroxy-4-methoxyphenyl]-5,7-dihydroxy-2-(4-
hydroxyphenyl)-4H-chromen-4-one

SMILES

COC1=CC(=C(C=C1C2=CC(=0)C3=C(02)C(=
C(C=C30)0)0)0)C4=C(C=C(C5=C40C(=0)C=
C50)0)C6=CC=C(C=C6)0

InChl

INChl=1S/C33H24010/c1-40-18-8-12(10-
19(35)21(18)37)23-14-6-11(34)7-15(23)41-
31(27(14)28(38)39)16-2-4-17(36)5-3-16/h2-
10,24,29,32-38H,1H3

Physicochemical Properties

Quantitative data on the physicochemical properties of Kayaflavone are not readily available in

the literature. The following table provides estimated values based on data for structurally

similar biflavonoids, such as amentoflavone.

Property Value
Melting Point ~292-296 °C (for Amentoflavone)[3]
Sparingly soluble in water. Soluble in organic
Solubility solvents like methanol, ethanol, DMSO, and
acetone.[4][5][6][7]
Yellow amorphous powder (for related
Appearance

biflavonoids)[3]

Pharmacological Properties and Biological Activity

Kayaflavone, as a member of the flavonoid family, is presumed to exhibit a range of

pharmacological activities, with anti-inflammatory properties being of primary interest.
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Flavonoids, in general, are known to exert their effects through various mechanisms, including
antioxidant activity and modulation of key signaling pathways involved in inflammation.[8][9][10]

Anti-inflammatory Activity

The anti-inflammatory effects of flavonoids are attributed to their ability to inhibit the production
of pro-inflammatory mediators and modulate the activity of inflammatory signaling pathways.
[11][12] The primary pathways implicated are the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[13][14]

Signaling Pathways

The anti-inflammatory activity of flavonoids like Kayaflavone is primarily mediated through the
inhibition of the NF-kB and MAPK signaling pathways. These pathways are central to the
cellular response to inflammatory stimuli.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.pubcompare.ai/protocol/8JFcrYsBwGXEOgesk6fL/
http://www.globalsciencebooks.info/Online/GSBOnline/images/0906/IJBPS_3(SI1)/IJBPS_3(SI1)31-45o.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6842955/
https://bio-protocol.org/exchange/minidetail?id=4345499&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC9356238/
https://pubmed.ncbi.nlm.nih.gov/37298188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10252664/
https://www.benchchem.com/product/b1639623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cytoplasm

Inflammatory Stimulus
(e.g., LPS)

activates

TLR4

ecruits

MyD88

Kayaflavone

ctivates inhibits

IKK Complex [@@-—-—----- a

phosphorylates

NF-kB
(p50/p65)

I
I
I
I
I
|
I
I
I
I
I
I
I
|
i
IKBa : inhibits translocation
I
I
I
I
I
I
I
I
I
I
I
I
:
tran locatesi
|
ucleus

NF-kB
(nucleus)

Pro-inflammatory
Gene Expression
(TNF-a, IL-6, COX-2)

Click to download full resolution via product page

Figure 1. Inhibition of the NF-kB signaling pathway by Kayaflavone.
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Figure 2. Inhibition of the p38 MAPK signaling pathway by Kayaflavone.

Experimental Protocols

The following sections provide detailed methodologies for the isolation of Kayaflavone from
plant sources and for conducting key experiments to evaluate its anti-inflammatory activity.

Isolation of Kayaflavone from Plant Material
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This protocol describes a general method for the extraction and isolation of biflavonoids from
plant material, which can be adapted for Kayaflavone.[15][16]

Dried Plant Material

:

Extraction with Methanol

:

Filtration and Concentration

:

Crude Methanolic Extract

:

Silica Gel Column Chromatography

:

Fraction Collection

:

TLC Analysis of Fractions

:

Preparative HPLC

Pure Kayaflavone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1639623#kayaflavone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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